Cas no 136951-59-2 (Benzoic acid, 3,5-diamino-, [1,1'-biphenyl]-4-yl ester)

• Product Name: Benzoic acid, 3,5-diamino-, [1,1'-biphenyl]-4-yl ester
• CAS No: 136951-59-2
• MF: C₁₉H₁₆N₂O₂
• MW: 304.342544555664
• CID: 1241581
• PubChem ID: 23542871
• Update Time: 2025-04-20

Benzoic acid, 3,5-diamino-, [1,1'-biphenyl]-4-yl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-diamino-, [1,1'-biphenyl]-4-yl ester
• (4-phenylphenyl) 3,5-diaminobenzoate
• DTXSID50634874
• [1,1'-Biphenyl]-4-yl 3,5-diaminobenzoate
• biphenyl-4-yl 3,5-diaminobenzoate
• 136951-59-2

• Inchi： 1S/C19H16N2O2/c20-16-10-15(11-17(21)12-16)19(22)23-18-8-6-14(7-9-18)13-4-2-1-3-5-13/h1-12H,20-21H2
• InChI Key： PGPHYPVULCSMMV-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=C(C=1)N)N)=O)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 304.12128
• Monoisotopic Mass: 304.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 78.34